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Introduction and Application Notes
Ethyl 4-anilinopiperidine-1-carboxylate is a heterocyclic compound that serves as a crucial

synthetic intermediate in the field of medicinal chemistry and drug development.[1] Its primary

significance lies in its role as a foundational building block for the synthesis of complex 4-

anilinopiperidine derivatives, a class of compounds renowned for potent analgesic properties.

[1] The molecular structure features a piperidine ring, which provides a flexible scaffold for

interaction with biological targets, an aniline group at the 4-position, and an ethoxycarbonyl

group on the piperidine nitrogen.[1]

This ethoxycarbonyl group functions as a protecting group, modulating the basicity of the

piperidine nitrogen and allowing for selective chemical transformations at other parts of the

molecule.[1] The protecting group can be readily removed to yield the key intermediate, 4-

anilinopiperidine (4-AP), which is a direct precursor in several synthetic routes to opioid

analgesics, including the Gupta method for fentanyl synthesis.[1][2] Due to its central role in the

synthesis of fentanyl and its analogues, 4-anilinopiperidine and its carbamate derivatives are

regulated substances in many jurisdictions.[2]
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The utility of Ethyl 4-anilinopiperidine-1-carboxylate extends to the creation of diverse

chemical libraries for structure-activity relationship (SAR) studies. By modifying the aniline ring

(e.g., through halogenation) or by utilizing different acylating and alkylating agents on the

deprotected 4-AP core, researchers can systematically develop novel compounds with tailored

pharmacological profiles.[2][3]

Physicochemical and Spectroscopic Data
Quantitative data for Ethyl 4-anilinopiperidine-1-carboxylate is summarized below.

Table 1: Physicochemical Properties

Property Value Source

IUPAC Name
ethyl 4-anilinopiperidine-1-
carboxylate

[4]

Molecular Formula C₁₄H₂₀N₂O₂ [4]

Molecular Weight 248.32 g/mol [4]

CAS Number 116512-92-6 [4]

Canonical SMILES
CCOC(=O)N1CCC(CC1)NC2=

CC=CC=C2
[4]

InChIKey
AOCPQWXKKIAVLT-

UHFFFAOYSA-N
[4]

| XLogP3 | 2.7 |[4] |

Table 2: Spectroscopic Data (¹H NMR)
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Protons
Chemical Shift
(ppm, approximate)

Multiplicity Source

Ethyl (CH₃) 1.25 Triplet [1]

Piperidine Ring 2.85 – 3.40 Multiplet [1]

Ethyl (CH₂) 4.12 Quartet [1]

| Aniline Ring | 6.60 - 7.20 | Multiplet |[5] |

Note: ¹³C NMR data is essential for full structural confirmation but was not available in the cited

literature.

Synthetic Pathways and Logical Workflow
The primary utility of Ethyl 4-anilinopiperidine-1-carboxylate is as a protected intermediate.

The following diagram illustrates its position in a common synthetic route towards fentanyl.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b569744
https://www.benchchem.com/product/b569744
https://www.benchchem.com/product/b569744
https://www.rsc.org/suppdata/cc/b9/b904188e/b904188e.pdf
https://www.benchchem.com/product/b569744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Precursor

Protection Step

Deprotection & Derivatization

4-Piperidone

4-Anilinopiperidine (4-AP)

Reductive Amination

Aniline

Ethyl 4-anilinopiperidine-1-carboxylate

N-Acylation

Ethyl Chloroformate

4-Anilinopiperidine (4-AP)

Deprotection (Hydrolysis)

N-phenethyl-4-anilinopiperidine (ANPP)

N-Alkylation

Phenethyl bromide

Propionyl chloride

Fentanyl

N-Acylation
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1. Sample Preparation
(e.g., 1 mg/mL in Methanol)

2. Solid Phase Extraction (SPE)
(for biological matrices)

If required

5. GC-MS Injection

For pure standards3. Elution & Evaporation

4. Reconstitution
(in Ethyl Acetate)

6. GC Separation
(e.g., DB-5MS column)

7. MS Detection
(Scan or SIM mode)

8. Data Analysis
(Library matching, fragmentation analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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